ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate

• Molecular Formula: C22H22N2O6
• Molecular Weight: 410.4 g/mol
• IUPAC Name: ethyl 6-amino-5-cyano-4-[5-[(4-methoxyphenoxy)methyl]furan-2-yl]-2-methyl-4H-pyran-3-carboxylate
• InChI: InChI=1S/C22H22N2O6/c1-4-27-22(25)19-13(2)29-21(24)17(11-23)20(19)18-10-9-16(30-18)12-28-15-7-5-14(26-3)6-8-15/h5-10,20H,4,12,24H2,1-3H3
• InChI Key: DDCPZFTVFQNPDF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(OC(=C(C1C2=CC=C(O2)COC3=CC=C(C=C3)OC)C#N)N)C

Description

Ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate, also known as AM-1241, is a synthetic cannabinoid receptor agonist that has been extensively studied for its potential therapeutic applications. In

Mechanism of Action

Ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate is a selective agonist of the cannabinoid receptor type 2 (CB2). CB2 receptors are primarily located in immune cells and are involved in regulating immune function. Activation of CB2 receptors by ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate leads to a decrease in the release of pro-inflammatory cytokines and an increase in the release of anti-inflammatory cytokines. This results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of acute and chronic pain. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate has several advantages for lab experiments. It is a selective agonist of CB2 receptors, which makes it a useful tool for studying the role of CB2 receptors in various physiological processes. Additionally, it has been extensively studied and its pharmacological properties are well-characterized. However, one limitation of ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate is that it has poor solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate. One area of interest is the development of new synthetic cannabinoids that are more potent and selective than ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate. Additionally, further research is needed to fully understand the mechanisms underlying the analgesic and anti-inflammatory effects of ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate. Finally, there is potential for the development of novel therapies based on ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate for the treatment of pain, anxiety, depression, and inflammatory diseases.

Synthesis Methods

Ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 2-methyl-4H-pyran-3-carboxylic acid with 5-[(4-methoxyphenoxy)methyl]-2-furfural in the presence of a base to form the intermediate compound. This intermediate is then reacted with ethyl cyanoacetate and ammonia to obtain ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate.

Scientific Research Applications

Ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of acute and chronic pain. It has also been studied for its potential use in the treatment of anxiety, depression, and addiction. Additionally, ethyl 6-amino-5-cyano-4-{5-[(4-methoxyphenoxy)methyl]-2-furyl}-2-methyl-4H-pyran-3-carboxylate has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.